Cas no 2229093-13-2 (3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propane-1-thiol)

• Product Name: 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propane-1-thiol
• CAS No: 2229093-13-2
• MF: C₉H₁₆N₂S₂
• MW: 216.366739273071
• CID: 6162770
• PubChem ID: 165846725
• Update Time: 2025-06-14

3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propane-1-thiol
• 2229093-13-2
• 3-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}propane-1-thiol
• EN300-1726530

• Inchi： 1S/C9H16N2S2/c1-11(2)7-8-6-10-9(13-8)4-3-5-12/h6,12H,3-5,7H2,1-2H3
• InChI Key： JIGJTZUXOREWAF-UHFFFAOYSA-N
• SMILES： S1C(CCCS)=NC=C1CN(C)C

Computed Properties

• Exact Mass: 216.07549087g/mol
• Monoisotopic Mass: 216.07549087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.4Ų

Additional information on 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propane-1-thiol

Recent Advances in the Study of 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propane-1-thiol (CAS: 2229093-13-2)

The compound 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propane-1-thiol (CAS: 2229093-13-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel bioactive molecules. Its thiazole ring and thiol functional group make it an attractive candidate for interactions with biological targets, particularly in the context of enzyme inhibition and receptor modulation. Researchers have successfully synthesized derivatives of this compound, demonstrating its adaptability for structure-activity relationship (SAR) studies.

One of the most promising areas of research involves the compound's potential as an antimicrobial agent. In vitro studies have shown that 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propane-1-thiol exhibits significant activity against a range of bacterial strains, including multidrug-resistant pathogens. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays.

In addition to its antimicrobial properties, recent investigations have explored the compound's potential in cancer therapy. Preliminary results indicate that certain derivatives of 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propane-1-thiol can induce apoptosis in cancer cell lines through the activation of intrinsic apoptotic pathways. These findings are particularly relevant given the ongoing search for novel chemotherapeutic agents with improved selectivity and reduced side effects.

The pharmacokinetic profile of this compound has also been a subject of recent research. Studies utilizing mass spectrometry and HPLC techniques have provided valuable insights into its metabolic stability and distribution in biological systems. These data are crucial for the further development of this compound as a potential drug candidate.

Looking forward, researchers are focusing on optimizing the synthesis route to improve yield and purity, as well as conducting more extensive in vivo studies to validate the promising in vitro results. The compound's unique chemical structure and demonstrated biological activities position it as a valuable lead compound for future drug discovery efforts in multiple therapeutic areas.